Cas no 900013-39-0 (5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 900013-39-0
• MF: C₁₆H₁₃Cl₂N₅O
• MW: 362.213320493698
• CID: 5493588
• Update Time: 2025-05-26

5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-benzyl-N-(2,4-dichlorophenyl)triazole-4-carboxamide
• 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H13Cl2N5O/c17-11-6-7-13(12(18)8-11)20-16(24)14-15(19)23(22-21-14)9-10-4-2-1-3-5-10/h1-8H,9,19H2,(H,20,24)
• InChI Key： NYNGIEJARDBYTC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(N)=C(C(NC2=CC=C(Cl)C=C2Cl)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 900013-39-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number CAS No. 900013-39-0, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary research.

The molecular structure of 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide encompasses a benzyl group attached to a triazole ring, which is further substituted with an amino group and a 2,4-dichlorophenyl moiety. This specific arrangement of functional groups contributes to the compound's distinct chemical reactivity and biological activity. The presence of the triazole ring is particularly noteworthy, as triazoles are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of triazole derivatives. The compound 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses. This aligns with the broader goal of developing novel anti-inflammatory agents that can target specific pathways without causing significant side effects.

The dichlorophenyl group in the molecular structure of 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide is another critical feature that contributes to its pharmacological profile. Chlorinated aromatic compounds are well-documented for their enhanced binding affinity to biological targets due to the electron-withdrawing nature of chlorine atoms. This property makes the compound a promising candidate for further development as a lead molecule in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been performed on 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide to identify potential binding interactions with target proteins. These studies have revealed that the compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Such insights are invaluable for designing structure-based drug design strategies.

The synthesis of 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized reaction protocols is essential to ensure high yield and minimal byproduct formation. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In conclusion, 5-amino-1-benzyl-N-(2,4-dichlorophenyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties for clinical use. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation therapeutic agents.